Cas no 21123-74-0 (5,7-dinitro-2,1,3-benzoxadiazol-4-amine)

5,7-dinitro-2,1,3-benzoxadiazol-4-amine structure
21123-74-0 structure
Product name:5,7-dinitro-2,1,3-benzoxadiazol-4-amine
CAS No:21123-74-0
MF:C6H3N5O5
MW:225.118520021439
CID:1398437
PubChem ID:614473

5,7-dinitro-2,1,3-benzoxadiazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5,7-dinitro-2,1,3-benzoxadiazol-4-amine
    • 2,1,3-benzoxadiazol-4-amine, 5,7-dinitro-
    • SR-01000201310
    • SCHEMBL10614810
    • 21123-74-0
    • GZHSHVREDJJCKZ-UHFFFAOYSA-N
    • 4-Amino-5,7-dinitrobenzofurazan
    • 5,7-Dinitro-2,1,3-benzoxadiazol-4-amine #
    • SR-01000201310-1
    • AKOS015996091
    • Inchi: InChI=1S/C6H3N5O5/c7-4-2(10(12)13)1-3(11(14)15)5-6(4)9-16-8-5/h1H,7H2
    • InChI Key: GZHSHVREDJJCKZ-UHFFFAOYSA-N
    • SMILES: C1=C(C2=NON=C2C(=C1[N+](=O)[O-])N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 225.01349
  • Monoisotopic Mass: 225.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • Density: 1.895
  • Boiling Point: 506.7°C at 760 mmHg
  • Flash Point: 260.3°C
  • Refractive Index: 1.781
  • PSA: 151.22

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